Cas no 2764581-60-2 (ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate)

• Product Name: ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate
• CAS No: 2764581-60-2
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5559274
• PubChem ID: 165995879
• Update Time: 2025-10-29

ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(dimethylamino)methylidene]-3,4-dioxobutanoate
• 2764581-60-2
• EN300-27746694
• ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate

• Inchi： 1S/C9H13NO4/c1-4-14-9(13)7(5-10(2)3)8(12)6-11/h5-6H,4H2,1-3H3/b7-5+
• InChI Key： LOLVCZZAKAEPLI-FNORWQNLSA-N
• SMILES： O(CC)C(/C(/C(C=O)=O)=C/N(C)C)=O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.7Ų

Additional information on ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate

Introduction to Ethyl 2-(Dimethylamino)methylidene-3,4-dioxobutanoate (CAS No. 2764581-60-2)

Ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate (CAS No. 2764581-60-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate is defined by its ester and imine functionalities, which contribute to its reactivity and biological activity. The presence of the dimethylamino group and the dioxobutanoate moiety makes this compound an interesting candidate for further investigation into its pharmacological properties.

Recent studies have focused on the synthesis and characterization of ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate. One notable approach involves the condensation of ethyl acetoacetate with N,N-dimethylformamide dimethylacetal (DMFDMA) under controlled conditions. This method has been optimized to achieve high yields and purity, making it a viable route for large-scale production.

In terms of its biological activity, ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate has shown promising results in preliminary in vitro assays. Research has demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways, such as aldose reductase and cyclooxygenase. These findings suggest potential applications in the treatment of diseases associated with these enzymes, including diabetes and inflammatory disorders.

Furthermore, studies have explored the cytotoxicity and anti-proliferative effects of ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate. In vitro experiments using various cancer cell lines have indicated that this compound can effectively inhibit cell growth and induce apoptosis. These results highlight its potential as a lead compound for the development of new anticancer agents.

The pharmacokinetic properties of ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate have also been investigated. Initial studies suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its stability in physiological conditions and low toxicity levels make it a promising candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate has been studied for its use as a chemical intermediate in the synthesis of more complex molecules. Its reactivity with various functional groups allows for the creation of diverse derivatives with tailored properties. This versatility makes it a valuable tool in synthetic chemistry and drug discovery.

The environmental impact of ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate has also been considered. Research indicates that this compound is biodegradable and does not pose significant environmental risks when handled properly. This characteristic is crucial for ensuring sustainable practices in pharmaceutical manufacturing.

In conclusion, ethyl 2-(dimethylamino)methylidene-3,4-dioxobutanoate (CAS No. 2764581-60-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further development. Ongoing research continues to uncover new insights into its potential therapeutic uses and synthetic applications.